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Compound of Interest

Compound Name: Acetylhydrolase-IN-1

Cat. No.: B15145377 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the preparation, storage, and handling of

stock solutions of Acetylhydrolase-IN-1, a potent inhibitor of 1-Alkyl-2-

acetylglycerophosphocholine esterase. Accurate preparation of this stock solution is critical for

ensuring the validity and reproducibility of experimental results.

Compound Data
Acetylhydrolase-IN-1 is a small molecule inhibitor with the following properties:
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Parameter Value Source

IUPAC Name

(2R)-2-(acetyloxy)-3-[[2-

(trimethylazaniumyl)ethoxy]-

oxidophosphoryl]oxypropyl

hexadecanoate

N/A

Molecular Formula C23H48NO7P [1]

Molecular Weight 481.60 g/mol [2][3]

CAS Number 79637-91-5 [1][2][3]

Appearance
Solid powder (visual inspection

recommended upon receipt)
[1]

Purity
>95% (confirm with Certificate

of Analysis)
[4]

Solubility

Specific solubility data is not

readily available. It is

recommended to perform a

solubility test in the desired

solvent (e.g., DMSO, ethanol)

before preparing a high-

concentration stock solution.

Storage (Powder) Store at -20°C upon receipt.[1]

Storage (Stock Solution)

Aliquot and store at -20°C or

-80°C to minimize freeze-thaw

cycles.

N/A

Signaling Pathway of Acetylhydrolase
Acetylhydrolase, also known as Platelet-Activating Factor Acetylhydrolase (PAF-AH), is a key

enzyme in the metabolism of Platelet-Activating Factor (PAF), a potent phospholipid mediator

involved in various physiological and pathological processes, including inflammation and

thrombosis. Acetylhydrolase-IN-1 inhibits this enzyme, thereby preventing the inactivation of

PAF.
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Caption: Inhibition of PAF metabolism by Acetylhydrolase-IN-1.

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Acetylhydrolase-IN-1.

Dimethyl sulfoxide (DMSO) is commonly used as a solvent for similar small molecule inhibitors.

However, the ideal solvent and maximum concentration should be determined based on the

Certificate of Analysis or empirical testing.

Materials:

Acetylhydrolase-IN-1 powder

Anhydrous, sterile-filtered Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes (amber or covered with foil to protect from light)

Sterile, positive displacement pipettes and tips

Vortex mixer
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Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Equilibration: Before opening, allow the vial of Acetylhydrolase-IN-1 to equilibrate to room

temperature for at least 15-20 minutes to prevent condensation of moisture.

Calculation: Calculate the mass of Acetylhydrolase-IN-1 required to prepare the desired

volume of a 10 mM stock solution.

Formula: Mass (mg) = Desired Volume (mL) × Concentration (mM) × Molecular Weight (

g/mol ) / 1000

Example for 1 mL of 10 mM stock: Mass (mg) = 1 mL × 10 mM × 481.60 g/mol / 1000 =

4.816 mg

Weighing: In a clean and tared sterile microcentrifuge tube, carefully weigh the calculated

amount of Acetylhydrolase-IN-1 powder using an analytical balance.

Dissolution:

Add the calculated volume of DMSO to the microcentrifuge tube containing the powder.

Cap the tube tightly and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved. Gentle warming (e.g., in a 37°C water bath for a few minutes) may aid

dissolution, but the stability of the compound at elevated temperatures should be

considered.

Visually inspect the solution to ensure there are no visible particulates. If particulates

remain, sonication may be attempted.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes in sterile, light-protected microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.
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Store the aliquots at -20°C or -80°C for long-term storage.

Experimental Workflow
The following diagram illustrates the general workflow for preparing and using the

Acetylhydrolase-IN-1 stock solution in a typical cell-based assay.

Stock Solution Preparation Working Solution Preparation Cell-Based Assay

Weigh Acetylhydrolase-IN-1 Dissolve in DMSO Vortex to Mix Aliquot and Store at -80°C Thaw Stock Solution Dilute in Culture Medium Treat Cells Incubate Analyze Results

Click to download full resolution via product page

Caption: Workflow for preparing and using Acetylhydrolase-IN-1.

Safety Precautions
Always handle Acetylhydrolase-IN-1 in a well-ventilated area, preferably within a chemical

fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, chemical-

resistant gloves, and safety glasses.

Consult the Material Safety Data Sheet (MSDS) for detailed information on handling,

storage, and disposal.

Avoid inhalation of the powder and contact with skin and eyes. In case of contact, wash the

affected area immediately with copious amounts of water.

Disclaimer: This protocol is a general guideline. Researchers should always refer to the

product-specific Certificate of Analysis for the most accurate and up-to-date information

regarding solubility and stability. It may be necessary to optimize the protocol based on the

specific experimental requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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